Cas no 1749-71-9 (5-Methoxy-4-methylpyrimidin-2-amine)

5-Methoxy-4-methylpyrimidin-2-amine is a pyrimidine derivative with a methoxy group at the 5-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating methoxy and methyl substituents, enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The amine group at the 2-position provides a functional handle for further derivatization. This compound is valued for its stability, purity, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science applications.
5-Methoxy-4-methylpyrimidin-2-amine structure
1749-71-9 structure
Product Name:5-Methoxy-4-methylpyrimidin-2-amine
CAS No:1749-71-9
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD18377707
CID:118040
PubChem ID:45080523
Update Time:2025-10-17

5-Methoxy-4-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,5-methoxy-4-methyl-
    • 5-methoxy-4-methylpyrimidin-2-amine
    • Pyrimidine, 2-amino-5-methoxy-4-methyl- (7CI,8CI)
    • 5-Methoxy-4-methyl-2-pyrimidinamine
    • 2-Pyrimidinamine, 5-methoxy-4-methyl-
    • AS-63013
    • EN300-749539
    • CS-0199649
    • FD10682
    • SB57113
    • MFCD18377707
    • 1749-71-9
    • AKOS006339672
    • SCHEMBL26104307
    • 5-Methoxy-4-methylpyrimidin-2-amine
    • MDL: MFCD18377707
    • Inchi: 1S/C6H9N3O/c1-4-5(10-2)3-8-6(7)9-4/h3H,1-2H3,(H2,7,8,9)
    • InChI Key: CHFIUTHZJHXEKJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(N)N=C1C

Computed Properties

  • Exact Mass: 139.07467
  • Monoisotopic Mass: 139.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 313.3±34.0 °C at 760 mmHg
  • Flash Point: 143.3±25.7 °C
  • PSA: 61.03
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methoxy-4-methylpyrimidin-2-amine Security Information

5-Methoxy-4-methylpyrimidin-2-amine Pricemore >>

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